Cas no 1341962-39-7 (N-(1,3-thiazol-4-yl)methylprop-2-enamide)

N-(1,3-thiazol-4-yl)methylprop-2-enamide structure
1341962-39-7 structure
Product Name:N-(1,3-thiazol-4-yl)methylprop-2-enamide
CAS No:1341962-39-7
MF:C7H8N2OS
MW:168.216219902039
MDL:MFCD18893571
CID:5617173
PubChem ID:63831538
Update Time:2025-08-05

N-(1,3-thiazol-4-yl)methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

    • N-(1,3-thiazol-4-ylmethyl)prop-2-enamide
    • 1341962-39-7
    • Z1160800221
    • N-[(1,3-thiazol-4-yl)methyl]prop-2-enamide
    • EN300-2984240
    • AKOS013144259
    • N-(1,3-thiazol-4-yl)methylprop-2-enamide
    • MDL: MFCD18893571
    • Inchi: 1S/C7H8N2OS/c1-2-7(10)8-3-6-4-11-5-9-6/h2,4-5H,1,3H2,(H,8,10)
    • InChI Key: PZJLBXDKXWJIFL-UHFFFAOYSA-N
    • SMILES: S1C=NC(=C1)CNC(C=C)=O

Computed Properties

  • Exact Mass: 168.03573406g/mol
  • Monoisotopic Mass: 168.03573406g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 70.2Ų

N-(1,3-thiazol-4-yl)methylprop-2-enamide Pricemore >>

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